Cas no 1094219-13-2 (4-[Methyl(propan-2-yl)amino]pyridine-2-carboxylic acid)

• Product Name: 4-[Methyl(propan-2-yl)amino]pyridine-2-carboxylic acid
• CAS No: 1094219-13-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5262982
• Update Time: 2025-10-07

4-[Methyl(propan-2-yl)amino]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[methyl(propan-2-yl)amino]pyridine-2-carboxylic acid
• 4-[methyl(propan-2-yl)amino]pyridine-2-carboxylicacid
• 4-[Methyl(1-methylethyl)amino]-2-pyridinecarboxylic acid
• 2-Pyridinecarboxylic acid, 4-[methyl(1-methylethyl)amino]-
• 4-[Methyl(propan-2-yl)amino]pyridine-2-carboxylic acid

• Inchi： 1S/C10H14N2O2/c1-7(2)12(3)8-4-5-11-9(6-8)10(13)14/h4-7H,1-3H3,(H,13,14)
• InChI Key： NLCBNFSDKYCRPK-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CN=1)N(C)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.6
• Topological Polar Surface Area: 53.4

Additional information on 4-[Methyl(propan-2-yl)amino]pyridine-2-carboxylic acid

4-[Methyl(propan-2-yl)amino]pyridine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1094219-13-2, commonly referred to as 4-[Methyl(propan-2-yl)amino]pyridine-2-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its research.

4-[Methyl(propan-2-yl)amino]pyridine-2-carboxylic acid is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The molecule features a carboxylic acid group at the 2-position and a methyl(propan-2-yl)amino substituent at the 4-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and biological assays.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry. The presence of the carboxylic acid group in 4-[Methyl(propan-2-yl)amino]pyridine-2-carboxylic acid allows for easy functionalization, enabling the creation of bioactive molecules with potential therapeutic applications. Researchers have explored its role as a precursor for peptide synthesis, where its amino group can be utilized to form amide bonds with other amino acids or organic compounds.

The synthesis of 4-[Methyl(propan-2-yl)amino]pyridine-2-carboxylic acid involves a multi-step process that typically starts with pyridine as the base structure. The introduction of the amino group at the 4-position is achieved through nucleophilic substitution or coupling reactions, followed by carboxylation at the 2-position using appropriate reagents. Optimization of these steps has led to higher yields and better purity, making this compound more accessible for large-scale production.

In terms of physical properties, 4-[Methyl(propan-2-yl)amino]pyridine-2-carboxylic acid exhibits a melting point around 180°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 4-[Methyl(propan-2-yl)amino]pyridine-2-carboxylic acid with greater accuracy. Quantum mechanical calculations have revealed that the molecule has a conjugated π-system that contributes to its stability and reactivity. This understanding has facilitated the design of new derivatives with enhanced bioavailability and selectivity.

The biological activity of 4-[Methyl(propan-2-yl)amino]pyridine-2-carboxylic acid has been a focal point of recent studies. Preclinical experiments have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, it has shown moderate activity against histone deacetylases (HDACs), which are targets for cancer therapy. While further research is needed to validate these findings, they underscore the compound's potential in drug discovery.

In addition to its pharmacological applications, 4-[Methyl(propan-2-yli amino)]pyridine - 13 - 3 has found use in material science as a building block for constructing supramolecular assemblies. Its ability to form hydrogen bonds due to the carboxylic acid group makes it an ideal component for self-assembling systems, which are crucial in nanotechnology and advanced materials.

The environmental impact of synthesizing 4-[Methyl(propan - 3 - yl amino)] pyridin - 13 - 3 has also been a topic of interest. Researchers are exploring greener synthesis methods that minimize waste and reduce energy consumption. For example, catalytic cross-coupling reactions using palladium catalysts have been proposed as sustainable alternatives to traditional methods.

In conclusion, 4-[Methyl(propan - 3 - yl amino)] pyridin - 13 - 3 (CAS No: 1094219 - 13 - 3) is a versatile compound with promising applications across multiple disciplines. Its unique structure, ease of functionalization, and favorable physical properties make it an attractive candidate for further research and development. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.